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Compound of Interest

Compound Name: WU-07047

Cat. No.: B15575446 Get Quote

Application Notes and Protocols for WU-07047
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed recommendations for the handling, storage, and use

of WU-07047, a selective inhibitor of Gαq/11 proteins. The following protocols and data are

intended to serve as a guide for researchers utilizing this compound in their experiments.
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Parameter Information Source

IUPAC Name

(R)-1-((3S,15R,18S,E)-18-

acetamido-15-benzyl-

2,5,14,17-tetraoxo-1,16-dioxa-

4,13-diazacyclohenicos-19-en-

3-yl)-2-methylpropyl (2S,3R)-2-

acetamido-3-hydroxy-4-

methylpentanoate

MedKoo Biosciences

CAS Number 1702378-78-6 MedKoo Biosciences

Molecular Formula C38H56N4O11 MedKoo Biosciences

Molecular Weight 744.88 g/mol MedKoo Biosciences

Mechanism of Action
Selective Gαq/11 inhibitor;

analog of YM-254890.[1]
[1]

Solvent and Storage Recommendations
Proper handling and storage of WU-07047 are critical to maintain its stability and activity. The

following table summarizes the recommended solvent and storage conditions.
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Condition Recommendation Details Source

Recommended

Solvent

Dimethyl Sulfoxide

(DMSO)

WU-07047 is soluble

in DMSO.
MedKoo Biosciences

Solid Form Storage

Short-term (days to

weeks): 0 - 4 °C;

Long-term (months to

years): -20 °C.

Store in a dry, dark

environment.
MedKoo Biosciences

Stock Solution

Storage

Short-term (days to

weeks): 0 - 4 °C;

Long-term (months):

-20 °C.

Prepare stock

solutions in the

recommended

solvent.

MedKoo Biosciences

Shelf Life >2 years
When stored properly

in its solid form.
MedKoo Biosciences

Gαq/11 Signaling Pathway
WU-07047 acts as a selective inhibitor of the Gαq/11 family of G proteins. The diagram below

illustrates the canonical Gαq/11 signaling pathway, which is inhibited by WU-07047.
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1. Cell Culture
(e.g., HEK293 expressing a Gq-coupled receptor)

2. Cell Seeding
(Plate cells in a multi-well plate)

4. Compound Incubation
(Pre-incubate cells with WU-07047 or vehicle)

3. Compound Preparation
(Prepare serial dilutions of WU-07047 in DMSO,

then dilute in assay buffer)

5. Agonist Stimulation
(Add a known agonist for the Gq-coupled receptor)

6. Signal Detection
(e.g., Measure intracellular calcium mobilization)

7. Data Analysis
(Calculate IC50 value for WU-07047)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15575446#recommended-solvent-and-storage-for-
wu-07047]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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